N-(5-chloro-2-methoxyphenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H11ClFN5O2 and its molecular weight is 347.73. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Properties and Clinical Use
Research on compounds structurally related to N-(5-chloro-2-methoxyphenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide, such as Metoclopramide, shows their utility in gastro-intestinal diagnostics and treatment of vomiting and gastro-intestinal disorders. Metoclopramide has been shown to assist in radiological identification of lesions, facilitate various medical procedures, and ameliorate symptoms in a range of conditions due to its effects on gastro-intestinal motility and anti-emetic properties (Pinder et al., 2012).
Materials Science Applications
Tetrazole-containing compounds, including polymers, have found applications in electronics, microelectronics, and membrane technology due to their unique properties. The synthesis and application of di- and tetraphenylsilyl-containing heterochain and heterocyclic polymers indicate their importance in creating advanced materials for these fields (Brumǎ et al., 2004).
Environmental Impact and Safety
The presence and impact of environmental estrogens like Methoxychlor, which share some structural similarities with tetrazole derivatives, underscore the need for understanding the environmental fate and potential health effects of synthetic compounds. Methoxychlor, for example, has shown adverse effects on fertility and development, highlighting the importance of safety evaluations for chemicals released into the environment (Cummings, 1997).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFN5O2/c1-24-13-7-2-9(16)8-12(13)18-15(23)14-19-21-22(20-14)11-5-3-10(17)4-6-11/h2-8H,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVCRRNYGLDCLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)NC(=O)C2=NN(N=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.